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Compound of Interest

Compound Name: Triphenylsilane

Cat. No.: B1312308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key

applications of triphenylsilane. The information is intended to equip laboratory personnel with

the necessary knowledge to handle this reagent safely and effectively in a research and

development setting.

Triphenylsilane: Safety Data Sheet (SDS) Overview
Triphenylsilane is a white to off-white solid organosilicon compound with the chemical formula

(C₆H₅)₃SiH.[1] It is widely used in organic synthesis as a reducing agent.[1] While stable under

normal conditions, it is crucial to be aware of its potential hazards.[2]

Hazard Identification
Triphenylsilane is classified as a hazardous substance. The primary hazards are:

Skin Corrosion/Irritation: Category 2. Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system). May

cause respiratory irritation.[2][3][4]

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1312308?utm_src=pdf-interest
https://www.benchchem.com/product/b1312308?utm_src=pdf-body
https://www.benchchem.com/product/b1312308?utm_src=pdf-body
https://www.benchchem.com/product/b1312308?utm_src=pdf-body
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.benchchem.com/product/b1312308?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.reddit.com/r/Chempros/comments/1ck964v/removing_remaining_triphenylsilane_in/?rdt=33867
http://orgsyn.org/demo.aspx?prep=v86p0036
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.reddit.com/r/Chempros/comments/1ck964v/removing_remaining_triphenylsilane_in/?rdt=33867
http://orgsyn.org/demo.aspx?prep=v86p0036
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.reddit.com/r/Chempros/comments/1ck964v/removing_remaining_triphenylsilane_in/?rdt=33867
http://orgsyn.org/demo.aspx?prep=v86p0036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of triphenylsilane is presented in the

table below.

Property Value References

Molecular Formula C₁₈H₁₆Si [2]

Molecular Weight 260.41 g/mol [5]

Appearance
White to off-white

solid/powder/crystals
[1][2][6]

Melting Point 43-47 °C (109-117 °F) [1][7]

Boiling Point 152 °C (306 °F) at 2 mmHg [1]

Solubility
Soluble in most organic

solvents. Insoluble in water.
[1][8]

Stability
Stable under normal

conditions. Moisture sensitive.
[2][6]

Handling and Storage
Proper handling and storage are essential to ensure safety and maintain the integrity of

triphenylsilane.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[1] Avoid

contact with skin, eyes, and clothing.[1] Minimize dust generation.[7] Use personal protective

equipment (PPE) as detailed below.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7] Keep

away from incompatible materials such as strong oxidizing agents.[2] Store under an inert

atmosphere.[6]

First Aid Measures
In case of exposure, follow these first-aid measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1312308?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.organic-chemistry.org/namedreactions/barton-mccombie-reaction.shtm
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.alfa-chemistry.com/resources/barton-mccombie-deoxygenation.html
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://en.wikipedia.org/wiki/Barton%E2%80%93McCombie_deoxygenation
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://cdr.lib.unc.edu/downloads/v979vd23j?locale=en
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.alfa-chemistry.com/resources/barton-mccombie-deoxygenation.html
https://www.benchchem.com/product/b1312308?utm_src=pdf-body
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://en.wikipedia.org/wiki/Barton%E2%80%93McCombie_deoxygenation
https://en.wikipedia.org/wiki/Barton%E2%80%93McCombie_deoxygenation
http://orgsyn.org/demo.aspx?prep=v93p0147
https://www.alfa-chemistry.com/resources/barton-mccombie-deoxygenation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[7]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water afterward.

Seek medical attention.

[7]

Experimental Protocols
Triphenylsilane is a versatile reagent in organic synthesis, primarily utilized for its reducing

properties. Below are detailed protocols for two of its key applications: the deoxygenation of an

alcohol (via a Barton-McCombie type reaction) and the hydrosilylation of an alkene.

Deoxygenation of a Secondary Alcohol (Barton-
McCombie Reaction)
This protocol describes the deoxygenation of a secondary alcohol by first converting it to a

xanthate ester, followed by radical-mediated reduction using triphenylsilane.

Step 1: Formation of the Xanthate Ester
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Step 1: Xanthate Formation

Alcohol in THF Add NaH
1.1 eq

Stir at 0 °C
15 min

Add CS₂
1.2 eq

Stir at rt
30 min

Add MeI
1.5 eq

Reaction Mixture
Stir until completion (TLC)

Aqueous Work-up Purification (Chromatography) Xanthate Ester

Click to download full resolution via product page

Workflow for the formation of a xanthate ester from an alcohol.

Materials:

Secondary alcohol (1.0 eq)

Anhydrous Tetrahydrofuran (THF)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

Carbon disulfide (CS₂) (1.2 eq)

Methyl iodide (MeI) (1.5 eq)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add

the secondary alcohol and anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Carefully add the sodium hydride portion-wise.

Stir the mixture at 0 °C for 15 minutes.

Add carbon disulfide dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir for 30 minutes.
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Add methyl iodide and continue stirring until the reaction is complete, as monitored by Thin

Layer Chromatography (TLC).

Quench the reaction by carefully adding water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the xanthate ester.

Step 2: Deoxygenation with Triphenylsilane

Step 2: Deoxygenation

Xanthate Ester in Toluene Add Triphenylsilane
1.5 eq

Add AIBN
0.2 eq

Heat to Reflux
Monitor by TLC/GC

Reaction Mixture Cool to rt Concentrate Purification (Chromatography) Deoxygenated Product

Click to download full resolution via product page

Workflow for the deoxygenation of a xanthate ester using triphenylsilane.

Materials:

Xanthate ester (from Step 1) (1.0 eq)

Triphenylsilane (1.5 eq)

Azobisisobutyronitrile (AIBN) (0.2 eq)

Toluene (anhydrous and degassed)

Procedure:

In a round-bottom flask, dissolve the xanthate ester in anhydrous and degassed toluene.
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Add triphenylsilane and AIBN to the solution.

Heat the reaction mixture to reflux (approximately 110 °C).

Monitor the progress of the reaction by TLC or Gas Chromatography (GC).

Once the starting material is consumed, cool the reaction to room temperature.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the deoxygenated

alkane.

Reaction Mechanism: Barton-McCombie Deoxygenation
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Initiation

Propagation Cycle

AIBN

Initiator Radical

Heat

Ph₃Si•

H abstraction

Ph₃SiH

R•

Attacks Xanthate

Ph₃Si-S-C(=S)OMe

R-O-C(=S)SMe

R-H

H abstraction from Ph₃SiH

Click to download full resolution via product page

Simplified mechanism of the Barton-McCombie deoxygenation using triphenylsilane.

Hydrosilylation of an Alkene
This protocol outlines the addition of triphenylsilane across a carbon-carbon double bond, a

reaction that is typically catalyzed by a transition metal complex.
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Hydrosilylation

Alkene in Toluene Add Catalyst (e.g., Karstedt's)
cat.

Add Triphenylsilane
1.1 eq

Stir at rt or heat
Monitor by TLC/GC

Reaction Mixture Quench (optional) Work-up and Purification Alkyltriphenylsilane

Click to download full resolution via product page

General workflow for the hydrosilylation of an alkene with triphenylsilane.

Materials:

Alkene (1.0 eq)

Triphenylsilane (1.1 eq)

Hydrosilylation catalyst (e.g., Karstedt's catalyst, Speier's catalyst) (catalytic amount, e.g.,

0.01 mol%)

Anhydrous and degassed solvent (e.g., toluene or dichloromethane)

Procedure:

To a flame-dried reaction vessel under an inert atmosphere, add the alkene and the

anhydrous, degassed solvent.

Add the hydrosilylation catalyst.

Add the triphenylsilane dropwise to the stirred solution.

Stir the reaction at room temperature or heat as required. The optimal temperature will

depend on the substrate and catalyst used.

Monitor the reaction by TLC or GC until the starting materials are consumed.

If necessary, quench the reaction (e.g., by adding a small amount of an alcohol to consume

any remaining silane).
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Concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography or distillation to yield the

alkyltriphenylsilane.[3]

Note on Work-up: The removal of residual triphenylsilane and its byproducts can sometimes

be challenging due to similar polarities with the product.[3] Careful selection of

chromatographic conditions is often necessary.

Conclusion
Triphenylsilane is a valuable reagent in organic synthesis, but its handling requires adherence

to strict safety protocols due to its irritant nature. This guide provides a foundation for the safe

and effective use of triphenylsilane in a laboratory setting, including detailed experimental

protocols for its key applications. Researchers should always consult the most up-to-date

Safety Data Sheet before using this or any other chemical and perform a thorough risk

assessment for their specific experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Triphenylsilane: Safety,
Handling, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312308#triphenylsilane-safety-data-sheet-sds-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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